Cas no 869990-61-4 (4-Fluoro-3-isopropylbenzoic acid)

4-Fluoro-3-isopropylbenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of an isopropyl group at the 3-position and a fluorine atom at the 4-position of the benzene ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the isopropyl group contributes to lipophilicity, influencing binding affinity in target molecules. Its high purity and well-defined reactivity profile facilitate its use in cross-coupling reactions, esterifications, and amide formations. The compound is particularly useful in the development of bioactive molecules requiring tailored steric and electronic modulation.
4-Fluoro-3-isopropylbenzoic acid structure
869990-61-4 structure
Product Name:4-Fluoro-3-isopropylbenzoic acid
CAS No:869990-61-4
MF:C10H11FO2
MW:182.191546678543
MDL:MFCD12024401
CID:2190554
PubChem ID:23530585
Update Time:2025-06-07

4-Fluoro-3-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-isopropylbenzoic acid
    • 4-fluoro-3-propan-2-ylbenzoic acid
    • 4-Fluoro-3-(propan-2-yl)benzoic acid
    • DB-094867
    • EN300-3027208
    • DTXSID80634761
    • 869990-61-4
    • SCHEMBL3684976
    • AKOS015917563
    • MDL: MFCD12024401
    • Inchi: 1S/C10H11FO2/c1-6(2)8-5-7(10(12)13)3-4-9(8)11/h3-6H,1-2H3,(H,12,13)
    • InChI Key: NBXNECYGNPZOBQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1C(C)C

Computed Properties

  • Exact Mass: 182.07430775Da
  • Monoisotopic Mass: 182.07430775Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

4-Fluoro-3-isopropylbenzoic acid Pricemore >>

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